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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ethylaluminum dichloride
(EADC). It outlines the necessary personal protective equipment (PPE), detailed handling and

disposal procedures, and emergency protocols to ensure a safe laboratory environment.

Ethylaluminum dichloride is a highly reactive and pyrophoric compound that can ignite

spontaneously in air and reacts violently with water.[1] It is crucial to handle this substance with

extreme caution in a controlled environment. EADC is also corrosive and can cause severe

burns to the skin and eyes.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure and injury. This includes protection for the eyes, face, hands, and body.
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PPE Category Specification

Eye/Face Protection

Chemical splash goggles meeting ANSI Z.87.1

standards are required. A full-face shield worn

over safety glasses is necessary when there is a

risk of explosion or significant splash hazard.[3]

[4]

Hand Protection

Neoprene or nitrile rubber gloves are

recommended.[3] For handling pyrophoric

materials, a double-gloving system with a flame-

resistant inner glove (e.g., Kevlar®) and a

chemical-resistant outer glove (e.g., neoprene

or nitrile) should be used.[4] Gloves must be

inspected before each use and changed

immediately upon contact with the chemical.[4]

[5]

Body Protection

A flame-resistant lab coat (e.g., Nomex®) worn

over cotton clothing is required.[4] Polyester or

acrylic clothing should be avoided.[4] For large-

scale operations or situations with a high risk of

splashing, chemical-resistant coveralls or a full

suit may be necessary.[6][7]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a fume hood or a glove

box under an inert atmosphere.[3][8] If there is a

potential for exposure to vapors and a fume

hood cannot be used, a half or full-face

respirator with cartridges for organic vapors is

required.[8] In situations with known high

concentrations of airborne substances, a self-

contained breathing apparatus (SCBA) may be

necessary.[7][9]

Footwear
Closed-toe, closed-heel shoes made of a

chemical-resistant material are mandatory.[4]
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Experimental Protocol: Safe Handling of
Ethylaluminum Dichloride
This protocol outlines the procedural steps for safely handling EADC in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure all personnel are trained on the specific hazards of EADC and have read the Safety

Data Sheet (SDS).[8]

Work must be conducted in a designated area, such as a fume hood or a glove box, with a

dry, inert atmosphere (e.g., nitrogen or argon).[1]

Remove all flammable materials and ignition sources from the work area.[6]

Ensure that an eyewash station and a safety shower are readily accessible.[2][8]

Have appropriate fire extinguishing media immediately available. DO NOT USE WATER,

FOAM, or CARBON DIOXIDE.[6] Recommended extinguishers include dry sand, dry clay,

dry ground limestone (CaCO3), or approved Class D extinguishers.[2]

2. Handling Procedure:

Ground and bond all metal containers during transfer to prevent static discharge.[6]

Use only non-sparking tools and equipment.[6]

When transferring EADC, use a sealed system or a glove box to maintain an inert

atmosphere and prevent contact with air or moisture.[3]

Avoid breathing any vapors or mists.[2]

3. Post-Handling and Storage:

Store EADC in a tightly closed container in a cool, dry, and well-ventilated area, away from

sources of ignition.[2]

The storage area should be a designated flammables and corrosives area, free of water.[2]
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Store under an inert gas like nitrogen.[2]

Emergency and Spill Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

large amounts of water for at least 30 minutes. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[2]

In Case of a Spill:

Evacuate all non-essential personnel from the area.[6]

Remove all sources of ignition.[6]

DO NOT USE WATER.[6]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[6]

Place the absorbed material into a suitable, covered container for disposal using non-

sparking tools.[2][6]

Ventilate the area after the cleanup is complete.[6]

Disposal Plan
Ethylaluminum dichloride and any contaminated materials must be disposed of as

hazardous waste.[6]
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Do not mix with other waste.

Leave chemicals in their original containers if possible.

All disposal must be in accordance with local, state, and federal regulations. Contact your

institution's environmental health and safety department for specific guidance.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

Ethylaluminum dichloride.
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Caption: Workflow for the safe handling of Ethylaluminum dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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